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Compound of Interest

Compound Name: Disperse Red 4

Cat. No.: B1583526

This document provides crucial safety protocols and logistical procedures for the handling and
disposal of Disperse Red 4 (CAS No. 2379-90-0), designed to ensure the safety of
researchers, scientists, and drug development professionals. Adherence to these guidelines is
essential for minimizing risks and ensuring a safe laboratory environment.

Quantitative Safety Data

A summary of key safety information for Disperse Red 4 is provided in the table below. This
information is compiled from various safety data sheets and should be readily accessible to all
personnel handling the substance.
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Parameter

Valuel/Information

Source

Chemical Name

C.l. Disperse Red 4

[1]

CAS Number 2379-90-0 [2][3]
Molecular Formula C15H11NO4 [1]
Molecular Weight 269.25 g/mol [1]
Appearance Red powder [1]

Primary Hazards

May cause skin irritation. May
cause serious eye irritation.
May cause an allergic skin

reaction.

[4]

Inhalation Hazard

May be harmful if inhaled.
Avoid breathing dust.

[2]14]

Ingestion Hazard

May be harmful if swallowed.

[4]

Recommended PPE

Safety glasses with side

shields or goggles, chemical-
resistant gloves (e.g., nitrile),
lab coat, and a dust mask or
respirator when handling the

powder.

[2]5](6]

Storage

Store in a tightly closed
container in a cool, dry, and

well-ventilated place.

[7](8]

Operational Plan for Safe Handling

A systematic approach to handling Disperse Red 4 is critical to prevent exposure and
contamination. The following step-by-step operational plan should be followed:

1. Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.
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» Ensure the container is clearly labeled with the chemical name and hazard warnings.

» Store the container in a designated, well-ventilated chemical storage area, away from
incompatible materials.[7] Keep the container tightly sealed when not in use.[5]

2. Preparation and Use:

» All handling of Disperse Red 4 powder must be conducted in a well-ventilated area,
preferably within a chemical fume hood, to minimize dust inhalation.[5][8]

o Before handling, ensure all required Personal Protective Equipment (PPE) is worn correctly.
This includes a lab coat, safety goggles, chemical-resistant gloves, and a dust respirator.[2]

[5]
e Use dedicated spatulas and weighing boats for handling the powder.

e When preparing solutions, add the powder slowly to the solvent to avoid splashing and dust
generation.

o Clean any spills immediately according to the accidental release measures outlined below.
3. End-of-Day Procedures:

» Return the Disperse Red 4 container to its designated storage location, ensuring it is tightly
sealed.

o Decontaminate all surfaces and equipment used for handling the chemical.
 Remove and dispose of contaminated PPE as outlined in the disposal plan.

e Wash hands thoroughly with soap and water after handling the chemical, even if gloves were
worn.[5][9]

Emergency Procedures

In the event of an exposure or spill, immediate action is necessary.
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Exposure Route First Aid Measures

Move the affected person to fresh air. If
Inhalation breathing is difficult, provide oxygen. Seek

immediate medical attention.[2]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[2]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2][4]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[2][10]

Accidental Release Measures:

e Minor Spills: For small spills of the powder, carefully sweep or vacuum the material, avoiding
dust generation.[5] Place the collected material in a sealed container for disposal. Clean the
spill area with a wet cloth.

e Major Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.[2]
Prevent the spill from entering drains or waterways.[2][5] Contain the spill and collect the
material using appropriate methods. Dispose of the collected waste in accordance with
regulations.

Disposal Plan

Proper disposal of Disperse Red 4 and associated waste is crucial to prevent environmental
contamination.
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. Unused or Expired Chemical:

Dispose of unused or expired Disperse Red 4 as hazardous chemical waste. Do not
dispose of it down the drain or in the regular trash.[10]

The material can be sent to a licensed chemical destruction plant or disposed of by
controlled incineration with flue gas scrubbing.[10]

. Contaminated Solutions:

Collect all aqueous and solvent-based solutions containing Disperse Red 4 in a designated,
labeled hazardous waste container.

Do not mix with other incompatible waste streams.
. Contaminated PPE and Materials:

All disposable PPE (gloves, masks, etc.) and other materials (e.g., weighing boats,
contaminated wipes) that have come into contact with Disperse Red 4 should be collected
in a sealed, labeled hazardous waste bag or container.

Handle contaminated containers in the same way as the substance itself.

All waste must be handled and disposed of in accordance with local, state, and federal
regulations.[5]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Disperse Red 4 in a
laboratory setting.
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Caption: Workflow for Safe Handling of Disperse Red 4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Disperse Red 4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583526#personal-protective-equipment-for-
handling-disperse-red-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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